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Compound of Interest

Compound Name:
Methyl 2-amino-5-

isopropylbenzoate

Cat. No.: B3204150 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) for Methyl 2-amino-5-
isopropylbenzoate (CAS No. not readily available) was located. This guide is a synthesized

document based on safety data for structurally analogous compounds, including 2-Amino-5-

(propan-2-yl)benzoic acid (the corresponding carboxylic acid) and other substituted

aminobenzoates.[1][2][3] The information herein is intended for use by trained professionals in

research and development and should be supplemented with institutional safety protocols.

Section 1: Chemical Identification and Physical
Properties
Methyl 2-amino-5-isopropylbenzoate is an aromatic ester. While specific experimental data

for this compound is not available, properties can be estimated based on similar structures.

Table 1: Physical and Chemical Properties (Estimated and Analog-Based)
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Property Value Source/Analogy

Molecular Formula C11H15NO2 Calculated

Molecular Weight 193.24 g/mol Calculated

Physical State Solid, Powder
Analogy to similar

aminobenzoates[1]

Appearance Light cream / Off-white
Analogy to similar

aminobenzoates[1][4]

Melting Point Not available
Data for 2-amino-5-

methylbenzoic acid is 175°C[5]

Boiling Point Not available

Data for methyl 2-amino-5-

chlorobenzoate is 168-170°C

@ 22 mmHg[6]

Solubility
Limited water solubility

expected

General property of similar

organic esters

| Odor | No information available |[1] |

Section 2: Hazard Identification and Classification
Based on the hazard classification of the parent carboxylic acid, 2-amino-5-(propan-2-

yl)benzoic acid, the following hazards are anticipated.[3]

Signal Word:Warning[1][2][5]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[1][2][3][7]

H319: Causes serious eye irritation.[2][3][7]

H335: May cause respiratory irritation.[2][3][7]
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Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[1][2]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338[1][2]

Storage: P403+P233, P405[1]

Disposal: P501[1][2]

Table 2: Summary of Toxicological Hazards

Hazard Type GHS Classification
Primary Routes of
Exposure

Target Organs

Acute Toxicity
(Oral)

Category 4 Ingestion Not specified

Skin

Corrosion/Irritation
Category 2 Skin Contact Skin

Eye Damage/Irritation Category 2 Eye Contact Eyes

| STOT - Single Exposure | Category 3 | Inhalation | Respiratory System[1][5] |

Section 3: Experimental Protocols and Handling
Adherence to standard laboratory safety protocols is mandatory. The following procedures are

based on best practices for handling powdered chemical reagents of this hazard class.

3.1 Personal Protective Equipment (PPE)

A risk assessment should precede handling. The minimum required PPE includes:

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[2]

Eye/Face Protection: Use chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][8]
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Skin and Body Protection: Wear a laboratory coat and appropriate protective clothing to

prevent skin exposure.[2]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA

or European Standard EN 149 approved respirator (e.g., N95 dust mask).[2]

3.2 Engineering Controls

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[6][9]

Ensure that eyewash stations and safety showers are readily accessible and close to the

workstation.[6][8]

3.3 Safe Handling and Storage Protocol

Handling: Avoid all personal contact, including the inhalation of dust.[10] Prevent dust

formation. Do not eat, drink, or smoke in handling areas. Wash hands thoroughly after

handling.[1][2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][8] Store

away from incompatible materials such as strong oxidizing agents.[6][8]

Section 4: Emergency and First Aid Procedures
The following diagrams outline the recommended workflow for emergency situations.
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Route of Exposure
Immediate First Aid Action

Follow-Up

Inhalation

Move to fresh air.
If breathing is difficult, give oxygen.

 P304+P340 

Skin Contact
Wash with plenty of soap and water

for at least 15 minutes.
 P302+P352 

Eye Contact Rinse cautiously with water for several minutes.
Remove contact lenses.

 P305+P351+P338 

Ingestion Do NOT induce vomiting.
Rinse mouth with water.

 P301+P330 

Seek immediate medical attention.
Call a POISON CENTER or doctor.

 If irritation persists 

Click to download full resolution via product page

Caption: First aid workflow for different exposure routes.

4.1 Spill Response Protocol

In case of a spill, follow a structured response to mitigate exposure and contamination.
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Spill Detected

Evacuate non-essential personnel.
Ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, goggles, lab coat).

Contain the spill.
Avoid generating dust.

Use dry cleanup procedures.
Sweep or vacuum up material.

 For minor spills 

Place spilled material in a clean, dry,
sealable, and labeled container.

Clean the spill area thoroughly.

Dispose of waste in accordance
with local regulations.

Click to download full resolution via product page

Caption: Step-by-step spill response procedure.
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Experimental Methodology for Spill Cleanup:

Personnel Protection: Before approaching the spill, ensure all personnel involved in the

cleanup are wearing the prescribed PPE as detailed in Section 3.1.

Ventilation: Maximize ventilation in the area by opening sashes or increasing fume hood flow

rates.

Containment: For minor spills, prevent the spread of the powder. Avoid using methods that

could aerosolize the dust.

Material Collection: Carefully sweep up the solid material and place it into a suitable, labeled

container for hazardous waste.[1] Alternatively, use a vacuum cleaner equipped with a HEPA

filter if available. Do not use compressed air for cleaning.[11]

Final Decontamination: Once the bulk material is removed, decontaminate the area with a

suitable solvent or detergent solution and wipe clean.

Waste Disposal: Dispose of the collected material and any contaminated cleaning supplies

as hazardous waste, following all local, state, and federal regulations.[1][2]

Section 5: Fire-Fighting Measures
Extinguishing Media: Use extinguishing measures that are appropriate to local

circumstances and the surrounding environment. Water spray, carbon dioxide (CO2), dry

chemical, or chemical foam are generally suitable.[12]

Specific Hazards: The compound is not classified as flammable. However, combustion may

produce hazardous decomposition products such as carbon oxides (CO, CO2) and nitrogen

oxides (NOx).[8]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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